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Abstract
Tetrabutylammonium hydroxide 30-hydrate ((C₄H₉)₄NOH·30H₂O) is a quaternary

ammonium hydroxide that exists as a crystalline solid at room temperature. Its structure is

characterized as a clathrate hydrate, where a lattice of hydrogen-bonded water molecules

encapsulates the tetrabutylammonium cation. This technical guide provides a comprehensive

overview of the structural aspects, physicochemical properties, and experimental

characterization of this compound. While a definitive single-crystal X-ray structure is not

publicly available, this document compiles data from related compounds and spectroscopic

studies to infer its structural characteristics. Detailed experimental protocols for its synthesis

and analysis are also presented.

Introduction
Tetrabutylammonium hydroxide (TBAH) is a strong organic base with a wide range of

applications in organic synthesis, materials science, and pharmaceuticals. The hydrated form,

specifically the 30-hydrate, is of particular interest due to its solid nature and well-defined

stoichiometry, which facilitates handling and precise measurements. The structure of TBAH 30-

hydrate is best understood as a semi-clathrate hydrate. In this arrangement, the large

tetrabutylammonium (TBA⁺) cation is entrapped within cages formed by a three-dimensional

network of water molecules. The hydroxide anion (OH⁻) is also incorporated into this hydrogen-
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bonded water framework. Understanding the intricate details of this structure is crucial for

predicting its reactivity, stability, and potential applications.

Physicochemical Properties
Tetrabutylammonium hydroxide 30-hydrate is a white to off-white crystalline solid. A

summary of its key physicochemical properties is presented in Table 1.

Property Value References

Molecular Formula C₁₆H₉₇NO₃₁ [1][2]

Molecular Weight 799.93 g/mol [1][3]

Appearance White crystalline powder [4]

Melting Point 27-30 °C [4][5]

Solubility
Soluble in water and polar

organic solvents
[6]

CAS Number 147741-30-8 [2][3]

Structural Elucidation
As of the compilation of this guide, a complete single-crystal X-ray diffraction structure of

tetrabutylammonium hydroxide 30-hydrate has not been reported in publicly accessible

databases. However, based on extensive studies of related tetrabutylammonium and other

quaternary ammonium salt hydrates, a detailed structural model can be inferred.

The Clathrate Hydrate Framework
The structure is a semi-clathrate, where the host lattice is composed of water molecules and

the hydroxide ions, and the guest is the tetrabutylammonium cation. The water molecules form

a polyhedral network of cages through extensive hydrogen bonding. The TBA⁺ cation, with its

four butyl chains, occupies one or more of these cages. The hydroxide ion is believed to be

integrated into the water lattice, participating in the hydrogen-bonding network.

The general architecture of such clathrate hydrates involves various polyhedral water clusters.
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Figure 1: Conceptual diagram of a semi-clathrate hydrate structure.
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The stability of the clathrate hydrate structure is primarily due to the extensive and cooperative

hydrogen bonding between water molecules and the incorporated hydroxide ions. The

hydroxide ion can act as both a hydrogen bond donor and acceptor, further stabilizing the

lattice.
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Figure 2: Representation of the hydrogen bonding network.

Experimental Protocols
Synthesis and Crystallization
Tetrabutylammonium hydroxide 30-hydrate can be synthesized from tetrabutylammonium

halides through various methods, followed by crystallization.

Protocol 1: Synthesis via Ion Exchange

Prepare a column with a strong basic anion exchange resin (e.g., Amberlite IRA-400) in the

hydroxide form.

Pass a solution of tetrabutylammonium bromide (TBABr) in deionized water through the

column.

Collect the eluent containing tetrabutylammonium hydroxide.

Concentrate the solution under reduced pressure.

Cool the concentrated solution slowly to induce crystallization of the 30-hydrate.

Protocol 2: Purification by Recrystallization[7]

Dissolve the crude TBAH 30-hydrate in a minimum amount of deionized water at a slightly

elevated temperature (e.g., 40-50 °C).

Stir the solution until all the solid has dissolved.

Slowly cool the solution to room temperature, and then further cool in an ice bath to promote

crystallization.

Collect the crystals by filtration and wash with a small amount of cold deionized water.

Dry the crystals under vacuum.

Structural Characterization
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A combination of analytical techniques is required to fully characterize the structure of TBAH

30-hydrate.
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Figure 3: Experimental workflow for the characterization of TBAH 30-hydrate.
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Single-Crystal X-ray Diffraction (SC-XRD): This is the definitive method for determining the

precise atomic arrangement, including bond lengths, bond angles, and unit cell parameters. A

suitable single crystal is mounted on a goniometer and irradiated with monochromatic X-rays.

The diffraction pattern is collected and analyzed to solve the crystal structure.

Powder X-ray Diffraction (PXRD): PXRD is used to assess the phase purity of the bulk material

and can provide information about the crystal system and unit cell parameters. The powdered

sample is exposed to X-rays, and the resulting diffraction pattern is compared to known

standards or simulated patterns.

Thermal Analysis (DSC/TGA): Differential Scanning Calorimetry (DSC) can be used to

determine the melting point and other phase transitions. Thermogravimetric Analysis (TGA)

provides information on the water content and thermal stability of the hydrate.

Spectroscopic Techniques (FTIR and Raman): Fourier-Transform Infrared (FTIR) and Raman

spectroscopy are powerful tools for probing the vibrational modes of the water molecules, the

hydroxide ion, and the tetrabutylammonium cation. These techniques can provide insights into

the hydrogen-bonding network and the conformation of the cation within the clathrate cage.

Conclusion
Tetrabutylammonium hydroxide 30-hydrate is a fascinating example of a semi-clathrate

hydrate with a complex and ordered structure dominated by a hydrogen-bonded water network.

While a definitive crystal structure remains to be published, a wealth of information from related

compounds and various analytical techniques allows for a robust inferred model. This technical

guide provides a foundational understanding of its structure and the experimental

methodologies required for its study, which is essential for its application in research and

development. Further investigation, particularly single-crystal X-ray and neutron diffraction

studies, would be invaluable in precisely elucidating the atomic-level details of this important

compound.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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